Cas no 2228274-66-4 (1-(3-fluoro-4-hydroxyphenyl)ethane-1,2-diol)

• Product Name: 1-(3-fluoro-4-hydroxyphenyl)ethane-1,2-diol
• CAS No: 2228274-66-4
• MF: C₈H₉FO₃
• MW: 172.153666257858
• CID: 6253719
• PubChem ID: 165627037
• Update Time: 2025-10-29

1-(3-fluoro-4-hydroxyphenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-4-hydroxyphenyl)ethane-1,2-diol
• EN300-1792976
• 2228274-66-4

• Inchi： 1S/C8H9FO3/c9-6-3-5(8(12)4-10)1-2-7(6)11/h1-3,8,10-12H,4H2
• InChI Key： RRTSQUIYVVRTBE-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(CO)O)O

Computed Properties

• Exact Mass: 172.05357231g/mol
• Monoisotopic Mass: 172.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 60.7Ų

Additional information on 1-(3-fluoro-4-hydroxyphenyl)ethane-1,2-diol

Introduction to 1-(3-fluoro-4-hydroxyphenyl)ethane-1,2-diol (CAS No: 2228274-66-4)

1-(3-fluoro-4-hydroxyphenyl)ethane-1,2-diol, identified by the Chemical Abstracts Service Number (CAS No) 2228274-66-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of phenolic ethers, characterized by its molecular structure, which includes a fluoro-substituted aromatic ring connected to an ethane diol moiety. The presence of both hydroxyl and fluoro groups imparts unique physicochemical properties, making it a promising candidate for various biochemical applications.

The molecular formula of 1-(3-fluoro-4-hydroxyphenyl)ethane-1,2-diol can be expressed as C₈H₉FO₃. The compound exhibits a molecular weight of approximately 176.16 g/mol, and its structural features suggest potential interactions with biological targets due to the electron-withdrawing nature of the fluoro group and the hydrogen bonding capability of the hydroxyl groups. These characteristics are crucial in drug design, as they influence solubility, metabolic stability, and binding affinity.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced bioavailability and metabolic stability compared to their non-fluorinated counterparts. The substitution of a hydrogen atom with a fluorine atom in position 3 of the aromatic ring in 1-(3-fluoro-4-hydroxyphenyl)ethane-1,2-diol significantly alters its electronic properties, leading to improved pharmacokinetic profiles. This modification is particularly relevant in the development of antiviral and anticancer agents, where fluorine atoms are known to enhance binding affinity to enzymes and receptors.

The hydroxyl groups in 1-(3-fluoro-4-hydroxyphenyl)ethane-1,2-diol contribute to its ability to form hydrogen bonds with biological molecules. This property is exploited in drug design to improve solubility and interactions with target proteins. Hydroxylated compounds are frequently investigated for their potential as intermediates in synthesizing more complex pharmaceuticals. The diol structure also suggests versatility in chemical modifications, allowing for further derivatization to achieve desired pharmacological effects.

Recent studies have highlighted the role of 1-(3-fluoro-4-hydroxyphenyl)ethane-1,2-diol in developing novel therapeutic agents. For instance, researchers have explored its derivatives as potential inhibitors of kinases and other enzymes involved in cancer progression. The fluoro group enhances the compound's ability to penetrate the blood-brain barrier, making it a candidate for treating neurological disorders. Additionally, the hydroxyl groups provide sites for further functionalization, enabling the creation of prodrugs that release active pharmaceutical ingredients under specific physiological conditions.

The synthesis of 1-(3-fluoro-4-hydroxyphenyl)ethane-1,2-diol involves multi-step organic reactions, typically starting from commercially available precursors such as 3-fluorobenzoic acid or 3-fluorophenol. The introduction of the ethane diol moiety requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and protecting group strategies, are often employed to achieve the desired structure efficiently.

In terms of pharmacological activity, preliminary studies suggest that 1-(3-fluoro-4-hydroxyphenyl)ethane-1,2-diol may exhibit antioxidant properties due to the presence of hydroxyl groups. Antioxidants are crucial in combating oxidative stress associated with various diseases, including neurodegenerative disorders and cardiovascular conditions. Furthermore, the fluoro-substituted aromatic ring may contribute to anti-inflammatory effects by modulating enzyme activity.

The compound's potential as a building block for more complex molecules has also been recognized. Medicinal chemists often use structurally similar compounds as scaffolds for drug discovery programs. The combination of a fluoro group and hydroxyl functionalities provides a versatile platform for designing molecules with tailored biological activities. This approach has been successful in developing drugs that target specific disease pathways while minimizing side effects.

The physicochemical properties of 1-(3-fluoro-4-hydroxyphenyl)ethane-1,2-diol, such as solubility and lipophilicity, are critical factors in determining its suitability for formulation development. These properties influence how the compound behaves in biological systems and affect its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). Optimizing these parameters is essential for achieving therapeutic efficacy while ensuring safety.

As research continues to uncover new applications for fluorinated phenolic compounds like 1-(3-fluoro-4-hydroxyphenyl)ethane-1,2-diol, collaborations between academic institutions and pharmaceutical companies are likely to increase. Such partnerships can accelerate the translation of laboratory findings into clinical candidates. The growing body of evidence supporting the utility of fluorinated compounds underscores their importance in modern drug development strategies.

In conclusion,1-(3-fluoro-4-hydroxyphenyl)ethane-1,2-diol (CAS No: 2228274-66-4) represents a promising compound with diverse applications in pharmaceutical chemistry. Its unique structural features make it valuable for developing drugs targeting various diseases. As research progresses，this compound is expected to play an increasingly significant role in advancing therapeutic interventions across multiple medical disciplines.